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Get Quote

The table below summarizes key identifying information for Maseprocol, primarily defined as a potent

lipoxygenase inhibitor with research applications in type II diabetes and previously approved for actinic

keratoses [1] [2] [3].

Property

Description

CAS Number

Generic Name

Synonyms

IUPAC Name

Molecular
Formula

Molecular Weight

Mechanism of
Action

Research
Applications

27686-84-6 [1] [4] [2]
Masoprocol [3]

meso-Nordihydroguaiaretic acid (meso-NDGA), Actinex, Dihydronorguaiaretic Acid

[1112]
4-[(2S,3R)-4-(3,4-dihydroxyphenyl)-2,3-dimethylbutyl]benzene-1,2-diol [3]

C18H2204 [2] [3]

302.36 g/mol [2] [3]

Potent lipoxygenase inhibitor; interferes with arachidonic acid metabolism. Also a
weaker cyclooxygenase inhibitor and antioxidant [1] [3].

Investigated for type Il diabetes (antihyperglycemic, reduces hepatic triglyceride);
previously used for actinic keratoses [2] [3].
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Property Description

Physical Form Off-white to light yellow solid [2]

Melting Point 185.5 °C [3]

Analytical Method Validation Parameters

For any API like Masoprocol, validating your analytical methods is critical. The following table outlines
standard parameters to test, based on general regulatory guidelines for analytical method validation [5]. You

would need to establish and document specific acceptance criteria for each parameter suitable for your

intended use.

Validation . Typical Methodology &
Definition & Purpose I

Parameter Acceptance Criteria

Accuracy Closeness between accepted reference Compare results to a standard
value and found value [5]. reference material or a second

validated method. Report as %
recovery.

Precision Closeness of agreement between Analyze a minimum of nine
individual test results from repeated determinations over three
analyses. Includes repeatability and concentration levels. Report as %
intermediate precision [5]. Relative Standard Deviation (%

RSD).
Specificity Ability to measure the analyte accurately = Demonstrate resolution from closely

Linearity & Range

in the presence of other components [5].

Linearity: ability to get results
proportional to concentration. Range:
interval with acceptable precision,
accuracy, linearity [5].

eluting compounds. Use peak purity
tests (PDA, MS).

Minimum five concentration levels.
Report correlation coefficient (r?),
calibration curve.
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Validation
Parameter

Limit of Detection
(LOD) /
Quantitation

(LOQ)

Robustness

Definition & Purpose

LOD: lowest detectable concentration.
LOQ: lowest quantifiable concentration
with precision/accuracy [5].

Capacity to remain unaffected by small,
deliberate variations in method
parameters [5].

Typical Methodology &
Acceptance Criteria

Signal-to-noise (e.g., 3:1 LOD, 10:1
LOQ). Analyze samples at the limit
to confirm.

Test influence of small changes
(e.g., pH, temperature, mobile phase
composition).

Troubleshooting and FAQs

Here are some common experimental issues and guidance based on general laboratory practice and the

information available.

Q: What are the stability and solubility considerations for Masoprocol?

¢ Solubility: It is highly soluble in DMSO (= 100 mg/mL). For in vivo studies, it can be formulated in
10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline, or similar vehicles [2].

¢ Stability: Stock solutions should be protected from light. It is recommended to store solutions at
-20°C for one month or -80°C for six months, avoiding repeated freeze-thaw cycles [2].

Q: How can I confirm the identity and purity of Masoprocol in my lab?

¢ Identification: Technigues like High-Resolution Mass Spectrometry (HRMS) can be used for fast
screening and identification. The protonated molecular ion [M+H]* is typically the most abundant
species [6].

e Purity & Impurities: For quantitative purity analysis, HPLC-UV or HPLC-MS are standard. To
demonstrate specificity, a peak-purity test using Photodiode-Array (PDA) detection or Mass
Spectrometry (MS) is highly recommended to ensure the main peak is due to a single component and
free from co-eluting impurities [5].

Q: Where can I source Masoprocol, and what should I look for?

e Suppliers: The compound is available from several chemical manufacturers and suppliers
specializing in research compounds [4] [2].
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¢ Quality Assurance: When contacting suppliers, specify your required quality, such as compliance
with a particular monograph (USP, Ph. Eur.), and request a Certificate of Analysis (CoA). Inquire
about the availability of a Drug Master File (DMF), which provides confidential details about the
manufacturing process to regulatory authorities [4].

Experimental Workflow for APl Purity Assessment

The diagram below outlines a generalized workflow for assessing the purity of an API like Masoprocol,

from sample preparation through data analysis.
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API Purity Analysis Workflow: This chart illustrates the standard operational path for determining the

purity of an Active Pharmaceutical Ingredient (API), from initial sample preparation to final reporting.
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Key Considerations for Your Research

e Consult Official Sources: For definitive quality standards, always check the current editions of
official pharmacopoeias like the United States Pharmacopeia (USP), even if a specific monograph for
Masoprocol is not publicly listed.

e Supplier Collaboration: Work closely with your API supplier. They can often provide valuable
technical data, including suggested analytical methods and impurity profiles from their Drug Master
File (DMF) [4].

¢ Method Specificity: Given that Masoprocol is a lipoxygenase and cyclooxygenase inhibitor, if you
are researching its mechanism, your bioanalytical methods will need to be highly specific to
distinguish it from endogenous compounds in complex matrices [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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